![molecular formula C6H13NO B3209514 3-(Prop-2-en-1-yloxy)propan-1-amine CAS No. 105939-61-5](/img/structure/B3209514.png)
3-(Prop-2-en-1-yloxy)propan-1-amine
Overview
Description
3-(Prop-2-en-1-yloxy)propan-1-amine, also known as allyloxyamine, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets, influencing cellular processes .
Mode of Action
The nature of these interactions and the resulting changes would depend on the specific targets involved .
Biochemical Pathways
Based on the structure of the compound, it could potentially influence a variety of pathways, depending on its targets and the cellular context .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-(Prop-2-en-1-yloxy)propan-1-amine . Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s interactions with its targets and its overall stability.
Advantages and Limitations for Lab Experiments
One advantage of 3-(Prop-2-en-1-yloxy)propan-1-aminee is its high yield and purity, making it easy to work with in the laboratory. Additionally, its potential therapeutic applications make it an attractive compound for research. However, one limitation of 3-(Prop-2-en-1-yloxy)propan-1-aminee is its potential toxicity, which must be carefully monitored in laboratory experiments.
Future Directions
There are several potential future directions for research on 3-(Prop-2-en-1-yloxy)propan-1-aminee. One area of interest is its potential use in combination with other anticancer drugs to enhance their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of 3-(Prop-2-en-1-yloxy)propan-1-aminee and its potential applications in the treatment of neurodegenerative diseases. Finally, research on the potential toxicity of 3-(Prop-2-en-1-yloxy)propan-1-aminee is needed to ensure its safety for use in humans.
Scientific Research Applications
Allyloxyamine has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have anticancer properties, and it has been investigated as a potential treatment for various types of cancer, including breast cancer, lung cancer, and leukemia. Additionally, 3-(Prop-2-en-1-yloxy)propan-1-aminee has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-prop-2-enoxypropan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-2-5-8-6-3-4-7/h2H,1,3-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIGGRFSYIUCXTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOCCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Prop-2-en-1-yloxy)propan-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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